2-{[3-(3,4-dimethylbenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-[3-[(3,4-dimethylphenyl)methyl]-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C23H20FN3O2S2/c1-14-7-8-16(11-15(14)2)12-27-22(29)21-19(9-10-30-21)26-23(27)31-13-20(28)25-18-6-4-3-5-17(18)24/h3-11H,12-13H2,1-2H3,(H,25,28)
• InChI Key: DPVRVFVCVNZEDA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CN2C(=O)C3=C(C=CS3)N=C2SCC(=O)NC4=CC=CC=C4F)C
• Molecular Formula: C23H20FN3O2S2
• Molecular Weight: 453.6 g/mol

Description

The compound “2-{[3-(3,4-dimethylbenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2-fluorophenyl)acetamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound. It’s important to note that Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals.

Scientific Research Applications

Dual Inhibitory Activity on Thymidylate Synthase and Dihydrofolate Reductase

Compounds structurally related to 2-{[3-(3,4-dimethylbenzyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2-fluorophenyl)acetamide have been investigated for their potential as dual inhibitors of thymidylate synthase (TS) and dihydrofolate reductase (DHFR), crucial enzymes in the folate pathway of cellular replication and DNA synthesis. One study describes the synthesis and evaluation of analogues with potent dual inhibitory activities against human TS and DHFR, demonstrating significant potential in cancer therapy due to the critical role of these enzymes in tumor cell proliferation (Gangjee, Qiu, Li, & Kisliuk, 2008).

Molecular Structure and Drug Design Applications

Another area of application involves detailed quantum chemical insights into molecular structure, natural bond orbital (NBO) analysis, and spectroscopic characterization. These approaches facilitate the design and development of novel antiviral agents, particularly against COVID-19. A study utilizing density functional theory (DFT) explored the equilibrium geometry, vibrational assignments, and intermolecular interactions of a structurally similar compound, highlighting its potential as an antiviral agent through molecular docking studies (Mary, Siddique, Pradhan, Jayaprakash, & James, 2020).

Antimicrobial Activity

The synthesis and evaluation of pyrimidine-triazole derivatives related to the discussed compound have shown promising antimicrobial activity. These studies indicate the potential utility of such compounds in developing new antibacterial and antifungal treatments, highlighting their broad spectrum of activity against various microbial strains (Majithiya & Bheshdadia, 2022).